Cas no 1805608-73-4 (3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1805608-73-4
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885815
• Update Time: 2025-05-19

3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-3-5(6(10)11)4(8(13,14)15)2-16-7(3)12/h2,6H,1H2
• InChI Key： IZIWSWXGNFHPCA-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(C(F)(F)F)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805608-73-4)

3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine, identified by its CAS number 1805608-73-4, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of bromomethyl, difluoromethyl, fluoro, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of complex pharmacophores.

The bromomethyl group at the 3-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more intricate molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in modern drug discovery. The difluoromethyl and trifluoromethyl groups, located at the 4- and 5-positions respectively, are known to enhance metabolic stability and binding affinity to biological targets. These substituents are frequently incorporated into drug candidates to improve pharmacokinetic properties and reduce susceptibility to degradation.

The fluoro atom at the 2-position adds another layer of complexity to the molecule, influencing both its electronic properties and its interaction with biological systems. Fluorine atoms are well-documented in medicinal chemistry for their ability to modulate lipophilicity, metabolic pathways, and receptor binding. The combination of these substituents in 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine suggests a multifaceted utility as a building block for novel therapeutic agents.

Recent advancements in computational chemistry have highlighted the importance of understanding the electronic distribution and steric environment of such complex molecules. Studies using density functional theory (DFT) have shown that the electron-withdrawing nature of the fluorine and trifluoromethyl groups significantly influences the reactivity of the bromomethyl group. This insight has guided synthetic strategies to optimize yields and selectivity in subsequent transformations.

In the realm of drug discovery, this compound has been explored as a precursor for kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common scaffold in kinase inhibitors due to its ability to mimic ATP binding pockets. The presence of multiple fluorinated substituents enhances interactions with key residues in the active site, improving potency and selectivity. For instance, recent publications have demonstrated the synthesis of potent inhibitors for vascular endothelial growth factor receptors (VEGFR) using derivatives of this compound.

The pharmaceutical industry has also leveraged this intermediate in the development of antimicrobial agents. The unique substitution pattern disrupts bacterial cell wall synthesis by interfering with essential metabolic pathways. Preliminary studies have shown promising activity against multidrug-resistant strains when combined with other pharmacophores designed to enhance bioavailability and reduce toxicity.

Another emerging area of research involves using 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine in materials science applications. The combination of fluorinated groups with a pyridine core enhances thermal stability and chemical resistance, making it suitable for advanced polymers and coatings. Researchers are exploring its potential as a monomer or cross-linking agent in high-performance materials that require extreme environmental conditions.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation followed by selective functionalization at specific positions using palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. Advances in green chemistry have also led to more sustainable synthetic routes, minimizing waste and reducing reliance on hazardous reagents.

Evaluation of 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine in preclinical studies has revealed intriguing pharmacological profiles. Its ability to modulate both central nervous system (CNS) receptors and peripheral enzyme activity makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated for potential applications in managing cardiovascular diseases.

The regulatory landscape for compounds like 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine is continually evolving to balance innovation with safety considerations. Manufacturers must adhere to stringent guidelines regarding purity standards, impurity profiling, and toxicological assessments before advancing into clinical trials. Collaborative efforts between academia and industry have facilitated rapid translation of laboratory findings into viable drug candidates.

Future directions in research may focus on exploring novel synthetic methodologies that further streamline access to this valuable intermediate while maintaining high yields and enantiopurity where necessary. Additionally, computational modeling techniques will continue to play a crucial role in predicting molecular behavior under various conditions, aiding chemists in designing more efficient synthetic routes.

In conclusion,3-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyipyridine (CAS No. 1805608-73-4) represents a cornerstone compound in modern pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features offer unparalleled flexibility for medicinal chemists seeking to develop next-generation therapeutics with improved efficacy profiles.